Cas no 2680663-28-7 (tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate
• CAS No: 2680663-28-7
• MF: C₁₁H₁₈ClN₃O₂S
• MW: 291.797520160675
• CID: 5631878
• PubChem ID: 165930912
• Update Time: 2025-05-23

tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288589
• tert-butyl N-{[4-chloro-2-(dimethylamino)-1,3-thiazol-5-yl]methyl}carbamate
• 2680663-28-7
• tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate

• Inchi： 1S/C11H18ClN3O2S/c1-11(2,3)17-10(16)13-6-7-8(12)14-9(18-7)15(4)5/h6H2,1-5H3,(H,13,16)
• InChI Key： ZOPSDZPCSFPQEX-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC(=O)OC(C)(C)C)SC(=N1)N(C)C

Computed Properties

• Exact Mass: 291.0808257g/mol
• Monoisotopic Mass: 291.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.7Ų

Additional information on tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate

tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate: A Comprehensive Overview

tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate, also known by its CAS number 2680663-28-7, is a complex organic compound with significant applications in various fields of chemistry. This compound is notable for its unique structure, which combines a tert-butyl carbamate group with a substituted 1,3-thiazole ring. The presence of a dimethylamino group and a chlorine substituent further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced organic chemistry techniques such as nucleophilic substitution and condensation reactions. The incorporation of the tert-butyl carbamate group is particularly significant, as it contributes to the compound's stability and reactivity. Recent studies have highlighted the potential of this compound in drug design, where its structural features can be exploited to develop bioactive molecules with specific pharmacological properties.

In terms of applications, tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate has shown promise in the field of agrochemistry. Its ability to interact with various biological systems makes it a candidate for the development of pesticides and herbicides. Moreover, the compound's stability under different environmental conditions suggests that it could be effective in protecting crops from pests without causing significant harm to the environment.

The structural complexity of this compound also makes it an attractive target for material science applications. Researchers have explored its potential as a building block for constructing advanced materials, such as polymers and nanoparticles. The presence of the 1,3-thiazole ring, which is known for its aromatic stability and electronic properties, further enhances its suitability for such applications.

In recent years, there has been growing interest in understanding the environmental fate and toxicity of this compound. Studies have indicated that while it exhibits high efficacy in its intended applications, careful consideration must be given to its disposal and handling to minimize any potential ecological impact. Regulatory bodies have also been closely monitoring its use to ensure compliance with safety standards.

The development of efficient synthesis routes for this compound remains an active area of research. Scientists are continually exploring new methodologies to improve yield and reduce production costs. For instance, the use of microwave-assisted synthesis has shown potential in streamlining the production process while maintaining product quality.

In conclusion, tert-butyl N-{4-chloro-2-(dimethylamino)-1,3-thiazol-5-ylmethyl}carbamate, with its unique chemical structure and diverse applications, continues to be a focal point in modern chemistry. As research progresses, it is anticipated that this compound will find even more innovative uses across various industries.